Cas no 1087719-23-0 (α-α-Dimethyl-p-nitro-benzylamine Hydrochloride)

• Product Name: α-α-Dimethyl-p-nitro-benzylamine Hydrochloride
• CAS No: 1087719-23-0
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD08689977
• CID: 3152780
• PubChem ID: 22611415
• Update Time: 2025-06-10

α-α-Dimethyl-p-nitro-benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrophenyl)propan-2-amine hydrochloride
• 1-Methyl-1-(4-nitro-phenyl)-ethylamine hydrochloride
• 2-(4-nitrophenyl)propan-2-aminehydrochloride
• 1087719-23-0
• EN300-101942
• Z1359429552
• 2-(4-nitrophenyl)propan-2-amine;hydrochloride
• DLZQZCYMSGZZFX-UHFFFAOYSA-N
• MFCD08689977
• 963-836-3
• SB30599
• MTB71923
• AKOS025450660
• SCHEMBL3928206
• CS-0230016
• G24155
• α-α-Dimethyl-p-nitro-benzylamine Hydrochloride

• MDL： MFCD08689977
• Inchi： 1S/C9H12N2O2.ClH/c1-9(2,10)7-3-5-8(6-4-7)11(12)13;/h3-6H,10H2,1-2H3;1H
• InChI Key： DLZQZCYMSGZZFX-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(=CC=1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 216.0665554Da
• Monoisotopic Mass: 216.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Melting Point: NA

α-α-Dimethyl-p-nitro-benzylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on α-α-Dimethyl-p-nitro-benzylamine Hydrochloride

Introduction to α-α-Dimethyl-p-nitro-benzylamine Hydrochloride (CAS No. 1087719-23-0)

α-α-Dimethyl-p-nitro-benzylamine Hydrochloride, with the chemical identifier CAS No. 1087719-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitro-substituted benzylamine derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic contexts.

The structural framework of α-α-Dimethyl-p-nitro-benzylamine Hydrochloride consists of a benzene ring substituted with a nitro group at the para position and an amine group linked to two methyl groups. This particular arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of the nitro group, a well-known pharmacophore, suggests potential roles in electron transfer processes, while the benzylamine moiety is often associated with central nervous system (CNS) activity and other biological functions.

In recent years, there has been growing interest in nitro-substituted aromatic compounds due to their versatility in medicinal chemistry. These compounds have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The CAS No. 1087719-23-0 identifier helps researchers quickly locate and reference this specific compound in databases and scientific literature, facilitating collaboration and further investigation.

One of the most compelling aspects of α-α-Dimethyl-p-nitro-benzylamine Hydrochloride is its potential as a scaffold for drug discovery. The nitro group can be reduced to an amine under specific conditions, allowing for modifications that could lead to novel bioactive molecules. Additionally, the benzylamine moiety provides a site for further functionalization, enabling chemists to tailor the compound’s properties for specific therapeutic needs. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where subtle changes in the molecular structure can reveal new insights into pharmacological mechanisms.

Recent advancements in computational chemistry have also enhanced the understanding of how α-α-Dimethyl-p-nitro-benzylamine Hydrochloride interacts with biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding sites on proteins relevant to various diseases. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, thereby accelerating the drug discovery process. The integration of computational methods with traditional synthetic chemistry has become a cornerstone in modern pharmaceutical research.

The synthesis of α-α-Dimethyl-p-nitro-benzylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include nitration of a suitable precursor followed by reduction and subsequent functionalization with methyl groups. The hydrochloride salt is then formed to improve handling properties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for both research and potential clinical applications.

The pharmacological profile of α-α-Dimethyl-p-nitro-benzylamine Hydrochloride is still under active investigation, but preliminary studies suggest promising activities in several therapeutic areas. For instance, its structural similarity to known CNS-active compounds suggests potential applications in treating neurological disorders such as depression or anxiety. Additionally, the nitro group’s ability to participate in redox reactions may make it useful in developing drugs that target oxidative stress-related pathologies.

In conclusion, α-α-Dimethyl-p-nitro-benzylamine Hydrochloride (CAS No. 1087719-23-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for developing new therapeutic agents. As research continues to uncover its full pharmacological spectrum, this compound is likely to play an increasingly important role in addressing unmet medical needs.